N-(5-ethoxy-6-methoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(5-ethoxy-6-methoxy-3-oxo-1,2-dihydroinden-1-yl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C14H14F3NO4/c1-3-22-12-5-8-7(4-11(12)21-2)9(6-10(8)19)18-13(20)14(15,16)17/h4-5,9H,3,6H2,1-2H3,(H,18,20)
• InChI Key: VOBBHULYUCVFAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(CC(=O)C2=C1)NC(=O)C(F)(F)F)OC
• Molecular Formula: C14H14F3NO4
• Molecular Weight: 317.26 g/mol

Description

N-(5-ethoxy-6-methoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroacetamide, also known as EF24, is a synthetic derivative of curcumin, a natural polyphenol found in turmeric. EF24 has gained significant attention in scientific research due to its potential therapeutic properties, including anti-inflammatory, anti-cancer, and anti-oxidant effects.

Scientific Research Applications

Synthetic Precursors and Intermediates

The compound has been explored as a precursor or intermediate in synthetic chemistry, contributing to the development of novel chemical entities. For example, the study by Bordeau et al. (2006) demonstrates the use of difluoro(trimethylsilyl)acetamides as precursors for 3,3-difluoroazetidinones, highlighting a novel route to these compounds which may involve similar complex acetamides in their synthesis process (Bordeau, Frébault, Gobet, & Picard, 2006). This pathway provides insights into the broader applicability of complex acetamides in organic synthesis, potentially including the synthesis of biologically active molecules or materials with unique properties.

Structural and Stereochemical Studies

Research into the structure and dynamic stereochemistry of compounds containing complex acetamide groups, as outlined by Negrebetsky et al. (2008), offers valuable information on the stereochemical non-rigidity and the impact of substituents on molecular behavior. The study on N-(trifluorosilylmethyl)-[N-(S)-(1-phenylethyl)]acetamide and its derivatives provides insights into the stereochemistry and potential reactivity of similar complex acetamides (Negrebetsky, Taylor, Kramarova, Shipov, Pogozhikh, Ovchinnikov, Korlyukov, Bowden, Bassindale, & Baukov, 2008).

Antifungal Activity

The exploration of antifungal activities of various derivatives, including those related to complex acetamide structures, sheds light on the potential biomedical applications of these compounds. Yang et al. (2017) synthesized a series of novel substituted 3,3,3-trifluoro-2-methoxy-N-methyl-N,2-diphenylpropanamides, exhibiting moderate antifungal activity. This suggests that modifications of the acetamide structure could lead to potent antifungal agents (Yang, Zhu, Cui, Li, Zhao, & Liu, 2017).

Antiplasmodial Properties

In the realm of antimalarial research, the synthesis and evaluation of N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides for potential in vitro antiplasmodial properties represent a crucial step towards discovering new therapeutic agents. Mphahlele et al. (2017) have demonstrated that certain derivatives exhibit low toxicity against mammalian cells while showing promising antiplasmodial activity, indicating the potential of complex acetamides in the development of antimalarial drugs (Mphahlele, Mmonwa, & Choong, 2017).